Cas no 134720-04-0 (N-Nitrosoatenolol)

• Product name: N-Nitrosoatenolol
• CAS No: 134720-04-0
• MF: C₁₄H₂₁N₃O₄
• MW: 295.334243535995
• CID: 1236405
• PubChem ID: 154448

N-Nitrosoatenolol Chemical and Physical Properties

Names and Identifiers

• 2-[4-[2-hydroxy-3-[nitroso(propan-2-yl)amino]propoxy]phenyl]acetamide
• 2-[4-[2-hydroxy-3-(nitroso-propan-2-yl-amino)propoxy]phenyl]acetamide
• 2-(4-{2-hydroxy-3-[nitroso(propan-2-yl)amino]propoxy}phenyl)acetamide
• BRN 4877816
• CCRIS 4197
• N-Nitrosoatenolol
• ACMC-20mvh1
• 4-(2-Hydroxy-3-((1-methylethyl)nitrosoamino)propoxy)benzeneacetamide
• Benzeneacetamide, 4-(2-hydroxy-3-((1-methylethyl)nitrosoamino)propoxy)-
• 2-[4-[2-hydroxy-3-(nitroso-propan-2-yl-amino)propoxy]phenyl]acetamide; 2-(4-{2-hydroxy-3-[nitroso(propan-2-yl)amino]propoxy}phenyl)acetamide; BRN 4877816; CCRIS 4197; N-Nitrosoatenolol; ACMC-20mvh1; 4-(2-Hydroxy-3-((1-methylethyl)nitrosoamino)propoxy)benzeneacetamide; N-nitrosoatenolol; Benzeneacetamide, 4-(2-hydroxy-3-((1-methylethyl)nitrosoamino)propoxy)-;
• N-Nitroso Atenolol
• Benzeneacetamide, 4-[2-hydroxy-3-[(1-methylethyl)nitrosoamino]propoxy]-; 4-[2-Hydroxy-3-[(1-methylethyl)nitrosoamino]propoxy]benzeneacetamide
• 4-[2-Hydroxy-3-[(1-methylethyl)nitrosoamino]propoxy]benzeneacetamide
• 134720-04-0
• N-nitroso-atenolol
• DTXSID70928722
• Benzeneacetamide, 4-[2-hydroxy-3-[(1-methylethyl)nitrosoamino]propoxy]-
• 2-(4-{2-Hydroxy-3-[nitroso(propan-2-yl)amino]propoxy}phenyl)ethanimidic acid
• V7W2SAR924
• benzeneacetamide,4-(2-hydroxy-3-((1-methylethyl)nitrosoamino)propoxy)-
• G87461
• A1-88867

• Inchi： InChI=1S/C14H21N3O4/c1-10(2)17(16-20)8-12(18)9-21-13-5-3-11(4-6-13)7-14(15)19/h3-6,10,12,18H,7-9H2,1-2H3,(H2,15,19)
• InChI Key： BLORPAGHSJJNFB-UHFFFAOYSA-N
• SMILES： CC(C)N(CC(COC1=CC=C(C=C1)CC(=O)N)O)N=O

Computed Properties

• Exact Mass: 295.15333
• Monoisotopic Mass: 295.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 105.22

Additional information on N-Nitrosoatenolol

Comprehensive Overview of N-Nitrosoatenolol (CAS No. 134720-04-0): Properties, Applications, and Research Insights

N-Nitrosoatenolol (CAS No. 134720-04-0) is a chemically modified derivative of atenolol, a well-known beta-blocker used in cardiovascular therapeutics. This compound has garnered significant attention in pharmaceutical and analytical research due to its unique structural characteristics and potential implications in drug metabolism studies. The nitroso group incorporated into its molecular framework distinguishes it from the parent compound, leading to distinct physicochemical and biological properties.

In recent years, the scientific community has shown growing interest in N-Nitrosoatenolol as a reference standard in analytical chemistry, particularly in mass spectrometry and chromatography applications. Researchers frequently search for "N-Nitrosoatenolol synthesis," "CAS 134720-04-0 applications," and "atenolol derivatives analysis," reflecting the compound's relevance in method development for impurity profiling and stability testing of pharmaceutical formulations.

The thermal stability and solubility profile of N-Nitrosoatenolol (CAS No. 134720-04-0) make it particularly valuable for studies examining drug degradation pathways. Analytical chemists often investigate "HPLC methods for N-Nitrosoatenolol detection" and "spectral characterization of 134720-04-0," as these techniques are crucial for quality control in pharmaceutical manufacturing. The compound's distinct UV-Vis absorption spectrum facilitates its identification in complex matrices.

From a biochemical perspective, N-Nitrosoatenolol serves as an important model compound for understanding nitrosamine formation in drug substances. This aligns with current regulatory concerns about "nitrosamine impurities in pharmaceuticals," a hot topic in FDA and EMA guidelines. Research into "134720-04-0 metabolic pathways" contributes valuable data for risk assessment frameworks in drug development.

The crystalline structure of N-Nitrosoatenolol (CAS No. 134720-04-0) has been characterized using X-ray diffraction, revealing important information about molecular conformation and potential interaction sites. Materials scientists searching for "pharmaceutical cocrystals with N-Nitrosoatenolol" or "134720-04-0 polymorph screening" will find this structural data particularly relevant for formulation optimization studies.

Environmental chemists have examined the photodegradation behavior of N-Nitrosoatenolol, addressing common queries about "environmental fate of drug derivatives." Studies measuring the compound's persistence in aqueous systems under various pH conditions provide crucial data for environmental risk assessment, particularly given increasing concerns about "pharmaceuticals in wastewater."

In synthetic chemistry, N-Nitrosoatenolol serves as an intermediate for more complex molecular architectures. Organic chemists frequently investigate "134720-04-0 reactivity patterns" and "N-Nitrosoatenolol derivatization," as these processes enable the creation of novel compounds with potential pharmacological activities. The compound's nitroso functionality offers unique opportunities for selective chemical transformations.

Quality control laboratories maintain significant interest in N-Nitrosoatenolol (CAS No. 134720-04-0) as a calibration standard. Searches for "certified reference material 134720-04-0" and "N-Nitrosoatenolol purity standards" reflect this application, particularly in compliance with stringent regulatory requirements for analytical method validation in the pharmaceutical industry.

Recent advances in computational chemistry have enabled more accurate prediction of N-Nitrosoatenolol's molecular properties. Researchers exploring "in silico modeling of CAS 134720-04-0" benefit from quantum mechanical calculations that predict electronic structure, dipole moments, and other key parameters relevant to understanding the compound's behavior in biological systems.

The scientific literature contains numerous studies examining the spectroscopic fingerprints of N-Nitrosoatenolol, addressing common search queries about "NMR spectra of 134720-04-0" and "IR characterization of N-Nitrosoatenolol." These spectral databases serve as essential references for compound identification in research and quality control settings.

As regulatory scrutiny of pharmaceutical impurities intensifies, N-Nitrosoatenolol (CAS No. 134720-04-0) continues to play a critical role in method development and validation. The compound's well-characterized properties make it indispensable for laboratories addressing current challenges in "nitrosamine risk assessment" and "impurity control strategies," ensuring patient safety while maintaining drug efficacy.